BRD5648

• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol
• InChI: InChI=1S/C20H23N3O/c1-4-20(13-8-6-5-7-9-13)14-12-21-23-18(14)22-15-10-19(2,3)11-16(24)17(15)20/h5-9,12H,4,10-11H2,1-3H3,(H2,21,22,23)/t20-/m1/s1
• InChIKey: NCKLQXXBRWCYMA-HXUWFJFHSA-N

BRD5648: Enantiomerically Pure Negative Control

BRD5648, also designated (R)-BRD0705, is the (R)-enantiomer of the first-in-class, paralog-selective glycogen synthase kinase 3 alpha (GSK3α) inhibitor BRD0705 [1]. It belongs to the pyrazolo-dihydroquinolinone chemotype and serves as the stereochemically inverted, pharmacologically inactive negative control in a matched chemical set that also includes the GSK3β-selective inhibitor BRD3731 and the dual GSK3α/β inhibitor BRD0320 [2]. BRD5648 is not a standalone tool compound; its procurement and use are meaningful only in direct, paired experimentation with its active (S)-enantiomer BRD0705 (GSK3α IC50 = 66 nM; Kd = 4.8 μM; 8-fold selectivity over GSK3β, IC50 = 515 nM) [1][2].

✓ Enantiomerically pure (R)-enantiomer negative control probe

✓ Matched-pair stereochemical control for GSK3α paralog-selective inhibitor studies

✓ Designed for scaffold-versus-target deconvolution in AML and Wnt pathway research models

• [1] Wagner FF, Benajiba L, Campbell AJ, et al. Exploiting an Asp-Glu "switch" in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. doi:10.1126/scitranslmed.aam8460 View Source
• [2] MedChemExpress. BRD5648 ((R)-BRD0705) Product Datasheet. CAS No. 2056261-42-6. View Source

BRD5648: Why Substitution Fails

Generic substitution fails for BRD5648 because its value proposition is entirely premised on its stereochemical identity as the (R)-enantiomer of BRD0705, which renders it pharmacologically silent [1]. Substituting BRD5648 with an unrelated kinase-inactive compound, a different GSK3 inhibitor, or even the racemic mixture (rac-BRD0705) compromises the enantiomer-specific experimental logic: BRD5648 controls for all off-target effects of the pyrazolo-dihydroquinolinone scaffold except GSK3α inhibition . The racemate contains 50% active (S)-enantiomer and therefore confounds negative-control interpretation . Furthermore, dual GSK3α/β inhibitors such as BRD0320 or CHIR-99021 stabilize β-catenin—a pro-neoplastic signal—whereas both BRD0705 and its matched negative control BRD5648 do not, making BRD5648 essential for attributing β-catenin-independent effects specifically to GSK3α paralog-selective inhibition [1].

Racemate Contains 50% active (S)-enantiomer; confounds negative-control interpretation and GSK3α-specific attribution.

Dual inhibitor Dual GSK3α/β inhibitors (e.g., BRD0320, CHIR-99021) may stabilize β-catenin — a pathway-response context requiring careful review in proliferation assays.

Generic inactive Unrelated kinase-inactive compounds lack the pyrazolo-dihydroquinolinone scaffold; cannot control for scaffold-mediated off-target effects.

• [1] Wagner FF, Benajiba L, Campbell AJ, et al. Exploiting an Asp-Glu "switch" in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. doi:10.1126/scitranslmed.aam8460 View Source

BRD5648: Quantitative Differentiation Evidence

Chirality-Driven GSK3α Inhibition Ablation

The (R)-enantiomer BRD5648 is described as 'relatively inactive against the GSK3s' in the primary characterization study, compared with the (S)-enantiomer BRD0705, which inhibits GSK3α with an IC50 of 66 nM [1]. The inverted quaternary center stereochemistry is reported to limit the three-dimensional space available in the ATP binding domain, directly accounting for the loss of inhibitory activity [1]. This represents a complete ablation of on-target pharmacology driven solely by stereochemical inversion at a single chiral center.

Chirality-Driven GSK3α Inhibition Ablation

Head-to-head

BRD5648: no measurable IC50; BRD0705 (S): IC50 = 66 nM, Kd = 4.8 μM

Complete loss of on-target activity enables enantiomer-specific negative control attribution.

Recombinant human GSK3α, ATP-competitive assay.

Evidence Dimension	GSK3α enzymatic inhibitory activity (IC50)
Target Compound Data	BRD5648: 'Relatively inactive' — no measurable IC50 reported within assay range
Comparator Or Baseline	BRD0705 (S-enantiomer): IC50 = 66 nM; Kd = 4.8 μM
Quantified Difference	Complete loss of activity (>100-fold difference estimated from inactivity classification at standard screening concentrations)
Conditions	In vitro GSK3α enzymatic inhibition assay; recombinant human GSK3α; ATP-competitive format

Why This Matters

This stereochemistry-dependent binary activity switch enables BRD5648 to serve as the only valid negative control for attributing cellular and in vivo phenotypes specifically to GSK3α catalytic inhibition by BRD0705, rather than to scaffold-mediated off-target effects.

• [1] Wagner FF, Benajiba L, Campbell AJ, et al. Exploiting an Asp-Glu "switch" in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. doi:10.1126/scitranslmed.aam8460 View Source

Absence of β-Catenin Stabilization

BRD5648, like its active counterpart BRD0705, does not induce changes in enzyme phosphorylation or total β-catenin protein stabilization, as demonstrated by Western blot analysis in SH-SY5Y neuroblastoma cells [1][2]. In contrast, dual GSK3α/β inhibitors (e.g., BRD0320 from the same chemical series, or clinical-stage dual inhibitors such as lithium and CHIR-99021) stabilize β-catenin — a mechanism-based toxicity concern linked to neoplastic transformation, given the association of β-catenin mutations and overexpression with multiple cancers [1]. The matched negative control BRD5648 thus confirms that the absence of β-catenin stabilization is a property of the pyrazolo-dihydroquinolinone scaffold itself and not a downstream consequence of GSK3α inhibition alone.

Absence of β-Catenin Stabilization

Class-level

No β-catenin accumulation (BRD5648 & BRD0705); dual inhibitors induce stabilization.

Supports scaffold-inherent lack of Wnt pathway activation; enables paralog-selective interpretation.

SH-SY5Y Western blot; context-dependent.

Evidence Dimension	Total β-catenin protein stabilization (Western blot, SH-SY5Y cells)
Target Compound Data	BRD5648: No detectable change in total β-catenin protein levels
Comparator Or Baseline	Dual GSK3α/β inhibitors (class-level): β-catenin stabilization observed; BRD0705 (active enantiomer): no β-catenin stabilization observed
Quantified Difference	Qualitative binary difference: absence vs. presence of β-catenin stabilization signal on Western blot
Conditions	SH-SY5Y human neuroblastoma cell line; Western blot for total β-catenin and phospho-GSK3; compound treatment at efficacious concentrations

Why This Matters

For procurement decisions in AML or Wnt-pathway research, BRD5648 is mandatory as a negative control to validate that any observed absence of β-catenin stabilization is scaffold-inherent and not an artifact of variable GSK3α inhibition, thereby supporting the safety differentiation of paralog-selective over dual GSK3 inhibition strategies.

• [1] Wagner FF, Benajiba L, Campbell AJ, et al. Exploiting an Asp-Glu "switch" in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. doi:10.1126/scitranslmed.aam8460 View Source
• [2] MedChemExpress. BRD5648 ((R)-BRD0705) Product Datasheet — In Vitro Activity. CAS No. 2056261-42-6. View Source

Kinome-Wide Selectivity Profiling

In a 311-kinase panel screen (Carna Biosciences) performed at 10 μM compound concentration, BRD0705 exhibited exquisite overall kinase selectivity, with the CDK family kinases (CDK2: 6.87 μM; CDK3: 9.74 μM; CDK5: 9.20 μM) representing the nearest off-targets, corresponding to 87-fold, 123-fold, and 116-fold selectivity relative to GSK3α, respectively [1]. BRD5648 was tested in the same panel (Table S4) as a matched inactive control to distinguish scaffold-derived kinase interactions from GSK3α-inhibition-dependent effects [1]. The availability of kinome-wide profiling data for both enantiomers enables researchers to attribute any observed polypharmacology to the common scaffold versus the specific stereochemistry.

Kinome-Wide Selectivity Profiling

Method context

311-kinase panel (10 μM): BRD5648 inactive control vs. BRD0705 selective profile (CDK2/3/5 >87-fold selectivity).

Enables scaffold polypharmacology deconvolution from GSK3α-driven kinase interactions.

Carna Biosciences panel; data in Table S4.

Evidence Dimension	Kinome-wide selectivity (311-kinase panel at 10 μM)
Target Compound Data	BRD5648: Profiled at 10 μM across 311 kinases (Carna Biosciences panel); reported as the inactive enantiomer control; individual kinase inhibition data available in Table S4 of the primary publication
Comparator Or Baseline	BRD0705 (S-enantiomer): GSK3α IC50 = 66 nM; nearest off-targets: CDK2 IC50 = 6.87 μM (87-fold selective), CDK3 IC50 = 9.74 μM (123-fold), CDK5 IC50 = 9.20 μM (116-fold); no other kinases inhibited with IC50 < 10 μM
Quantified Difference	BRD5648 serves as the scaffold-only baseline for distinguishing GSK3α-driven from scaffold-driven kinome interactions; qualitative comparison across Tables S4 and S5-S6
Conditions	Carna Biosciences 311-kinase panel; single-point 10 μM compound concentration; recombinant human kinase assays; ATP-competitive format

Why This Matters

This matched kinome profiling dataset is unique to the BRD0705/BRD5648 enantiomeric pair and enables rigorous attribution of biological effects to GSK3α inhibition versus scaffold polypharmacology — a level of validation unavailable with generic negative controls.

• [1] Wagner FF, Benajiba L, Campbell AJ, et al. Exploiting an Asp-Glu "switch" in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. doi:10.1126/scitranslmed.aam8460 — Tables S4, S5, S6. View Source

Enantiomeric Purity and Matched Pair Availability

The commercial supplier Axon Medchem provides BRD0705 (Axon 2931) with a certified optical purity of 100% enantiomeric excess (e.e.) and separately catalogs BRD5648 as Axon 3153, the dedicated negative control . The racemic mixture of both enantiomers is also available as Axon 3154 . This three-product cataloging enables researchers to construct experiments with the active (S)-enantiomer, the inactive (R)-enantiomer, and the racemate, providing a complete stereochemical control set. By contrast, most commercial GSK3 inhibitors are sold as single entities without defined enantiomeric purity specifications or matched inactive enantiomers .

Enantiomeric Purity & Matched Pair Availability

Specification review

BRD0705: 100% e.e. certified; BRD5648 dedicated negative control; racemate available.

Complete stereochemical control set reduces experimental variability for reproducible studies.

Commercial vendor specifications; data to verify.

Evidence Dimension	Commercial availability of enantiomerically defined matched pairs
Target Compound Data	BRD5648 (Axon 3153): (R)-enantiomer, negative control, CAS 2056261-42-6
Comparator Or Baseline	BRD0705 (Axon 2931): (S)-enantiomer, 100% e.e., CAS 2056261-41-5; rac-BRD0705 (Axon 3154): racemic mixture, CAS 1597440-03-3; Most other commercial GSK3 inhibitors: no matched inactive enantiomer available
Quantified Difference	100% e.e. certified for the active enantiomer vs. no e.e. specification for generic GSK3 inhibitors
Conditions	Commercial vendor specifications; chiral HPLC or equivalent stereochemical purity determination

Why This Matters

For procurement officers and principal investigators, the availability of BRD5648 as a certified, commercially available negative control paired with BRD0705 and its racemate eliminates the need for custom synthesis or uncertain substitution, reducing experimental variability and enabling reproducible publication-quality control experiments.

BRD5648: Optimal Use Cases

AML Differentiation: GSK3α-Specific Attribution

In acute myeloid leukemia research, BRD0705 induces myeloid differentiation, impairs colony formation in AML cell lines and primary patient samples, and prolongs survival in AML mouse models, without affecting normal hematopoietic cells [1]. BRD5648 must be used in parallel at equimolar concentrations to confirm that these differentiation effects are specifically attributable to GSK3α catalytic inhibition rather than to scaffold-mediated cytotoxicity or off-target kinase engagement. The primary publication explicitly employs BRD5648 as the negative control in AML cell line experiments [1].

β-Catenin-Independent GSK3α Pharmacology

A key safety advantage of paralog-selective GSK3α inhibition over dual GSK3α/β inhibition is the avoidance of β-catenin stabilization, which carries neoplastic risk [1]. BRD5648 is essential for validating that the absence of β-catenin accumulation observed with BRD0705 treatment is not an artifact of the pyrazolo-dihydroquinolinone scaffold but is genuinely dependent on GSK3α-selective inhibition. Western blot protocols for phospho-GSK3 and total β-catenin in SH-SY5Y cells using BRD5648 as a negative control are established in the primary literature [1][2].

Kinome-Wide Profiling for Scaffold Deconvolution

For chemical biology groups conducting kinase selectivity profiling, the matched BRD0705/BRD5648 pair, together with BRD3731 (GSK3β-selective) and BRD0320 (dual inhibitor), constitutes a uniquely comprehensive tool set for attributing kinase inhibition events to specific GSK3 paralog engagement versus common scaffold interactions [1]. The availability of complete kinome profiling data (311 kinases at 10 μM) for all four compounds, including BRD5648 as the inactive control (Table S4), enables rigorous computational and experimental deconvolution of polypharmacology [1].

In Vivo AML Models: Pharmacodynamic Differentiation

In mouse models of AML, BRD0705 administered orally impairs leukemia initiation and prolongs survival [1]. Inclusion of BRD5648 as a negative control in parallel animal cohorts controls for any pharmacokinetic or biodistribution effects of the pyrazolo-dihydroquinolinone scaffold that are independent of GSK3α inhibition. Although BRD5648 is primarily characterized in vitro, its physicochemical similarity to BRD0705 (identical molecular weight of 321.42 g/mol, identical formula C20H23N3O, differing only in chiral center configuration) makes it the optimal negative control for in vivo target engagement studies [2].

Application

Selection Property

Validation Focus

AML differentiation research

Matched inactive enantiomer control

GSK3α-specific differentiation attribution vs. scaffold cytotoxicity

β-catenin-independent GSK3α pharmacology

Absence of β-catenin stabilization in scaffold

Pathway-response validation; paralog-selective vs. dual inhibitor comparison

Kinome-wide scaffold deconvolution

311-kinase panel matched-pair data

Polypharmacology attribution to scaffold vs. GSK3α engagement

In vivo pharmacodynamic differentiation

Physicochemical equivalence to active enantiomer

In vivo target engagement control; scaffold PK/PD baseline

• [1] Wagner FF, Benajiba L, Campbell AJ, et al. Exploiting an Asp-Glu "switch" in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. doi:10.1126/scitranslmed.aam8460 View Source
• [2] MedChemExpress. BRD5648 ((R)-BRD0705) Product Datasheet. CAS No. 2056261-42-6. Molecular Weight: 321.42; Formula: C20H23N3O. View Source